Cas no 392656-03-0 (Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester)
392656-03-0 structure
Product Name:Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester
CAS No:392656-03-0
MF:C15H16O3
MW:244.285744667053
CID:1503314
Update Time:2024-08-23
Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester
- Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadien-1-yl ester
-
- Inchi: 1S/C15H16O3/c1-13(16)12-15(17)18-11-7-3-6-10-14-8-4-2-5-9-14/h2-10H,11-12H2,1H3/b7-3+,10-6+
- InChI Key: WQDRJUCVCZQORF-ASVGJQBISA-N
- SMILES: C(OC/C=C/C=C/C1=CC=CC=C1)(=O)CC(=O)C
Computed Properties
- Exact Mass: 244.10998
Experimental Properties
- Density: 1.092±0.06 g/cm3(Predicted)
- Boiling Point: 404.3±33.0 °C(Predicted)
- PSA: 43.37
- pka: 10.30±0.46(Predicted)
Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
392656-03-0 (Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester) Related Products
- 103-61-7(Cinnamyl butyrate)
- 57582-46-4(Cinnamyl 3-oxobutanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk